Cas no 143-24-8 (Me-PEG4-Me)

• Product Name: Me-PEG4-Me
• CAS No: 143-24-8
• MF: C₁₀H₂₂O₅
• MW: 222.278684139252
• MDL: MFCD00008505
• CID: 36520
• PubChem ID: 24854465
• Update Time: 2025-06-08

Me-PEG4-Me Chemical and Physical Properties

Names and Identifiers

• Tetraethylene glycol dimethyl ether
• 2,5,8,11,14-PENTAOXAPENTADECANE
• BIS[2-(2-METHOXYETHOXY)ETHYL] ETHER
• DIMETHOXYTETRAETHYLENE GLYCOL
• DIMETHOXYTETRAGLYCOL
• DIMETHYLTETRAGLYCOL
• TETRAGLYME
• 1-(2-methoxyethoxy)-2-[2-(2-methoxyethoxy)-ethoxy]-ethane
• 1,11-dimethoxy-3,6,9-trioxa-undecane
• Ansol E-181
• Ansul Ether 181AT
• e181(ether)
• Ether, bis[2-(2-methoxyethoxy)ethyl]
• ether,bis(2-(2-methoxyethoxy)ethyl)
• glyme5
• Glyme-5
• methyltetraglyme200
• nissanunioxmm200
• Tetraethyleneglycoldimethyle
• 1-methoxy-2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethane
• 2,5,8,11,14-Pentaoxapentadecane (Bis[2-(2-methoxyethoxy)ethyl] ether
• Bis(2-Methoxy-ethoxyethyl)ether
• dimethyltetragol
• Methyl-PEG4-methyl
• ansulether181at
• Me-PEG4-Me

• MDL： MFCD00008505
• Inchi： 1S/C10H22O5/c1-11-3-5-13-7-9-15-10-8-14-6-4-12-2/h3-10H2,1-2H3
• InChI Key： ZUHZGEOKBKGPSW-UHFFFAOYSA-N
• SMILES： COCCOCCOCCOCCOC

Computed Properties

• Exact Mass: 222.14700
• Monoisotopic Mass: 222.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 12
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 1.009 g/mL at 25 °C(lit.)
• Melting Point: −30 °C (lit.)
• Boiling Point: 276°C(lit.)
• Flash Point: Fahrenheit: 285.8 ° f < br / > Celsius: 141 ° C < br / >
• Refractive Index: n20/D 1.432(lit.)
  n20/D 1.432
• Water Partition Coefficient: dissolution
• PSA: 46.15000
• LogP: 0.32900
• Sensitiveness: Sensitive to air
• Solubility: It can be miscible with water and various organic solvents.
• Merck: 9208
• Vapor Pressure: <0.01 mmHg ( 20 °C)
• FEMA: 2789

Me-PEG4-Me Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H320,H303,H317
• Warning Statement： P264,P305+P351+P338.P337+P313,P261,P280,P302+P352,P321,P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 61-62
• Safety Instruction： S36-S24
• RTECS：SB0400000
• Hazardous Material Identification：
• Risk Phrases：R19; R43
• Safety Term：S24;S36
• Explosive Limit：0.8%(V)
• Toxicity：LD50 orally in rats: 5.14 g/kg (Smyth)
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Me-PEG4-Me

Comprehensive Guide to Me-PEG4-Me (CAS No. 143-24-8): Properties, Applications, and Innovations

Me-PEG4-Me, also known as Methyl-PEG4-Methyl or PEG4 Dimethyl Ether, is a versatile polyethylene glycol (PEG) derivative with the CAS registry number 143-24-8. This compound belongs to the family of PEG-based linkers, widely utilized in pharmaceuticals, bioconjugation, and material science due to its excellent solubility, biocompatibility, and tunable properties. The PEG4 spacer in Me-PEG4-Me offers optimal length for applications requiring flexibility and hydrophilicity, making it a preferred choice in drug delivery systems and biomaterial engineering.

In recent years, the demand for PEGylated compounds like Me-PEG4-Me has surged, driven by advancements in ADC (Antibody-Drug Conjugate) technology and nanomedicine. Researchers and manufacturers frequently search for high-purity PEG derivatives to enhance the stability and efficacy of therapeutic agents. The compound’s low toxicity and water solubility align with the growing focus on green chemistry and sustainable formulations, addressing concerns about environmental impact and biocompatibility in biomedical applications.

The structural simplicity of Me-PEG4-Me—comprising four ethylene glycol units terminated with methyl groups—facilitates its role as a crosslinker or spacer arm in bioconjugation. Its molecular weight (~238 g/mol) and hydrophilic-lipophilic balance (HLB) make it ideal for modifying peptides, proteins, and small molecules. For instance, in proteomics research, Me-PEG4-Me is employed to improve solubility and reduce aggregation, a common challenge in high-throughput screening assays.

From an industrial perspective, Me-PEG4-Me is pivotal in the synthesis of PEGylated surfactants and polymer coatings, which are critical for drug encapsulation and targeted delivery. The compound’s thermostability and chemical inertness under physiological conditions further expand its utility in long-acting injectables and implantable devices. These attributes resonate with the current trend toward personalized medicine, where controlled-release formulations are in high demand.

Innovations in CRISPR-Cas9 gene editing and mRNA vaccine technology have also spotlighted Me-PEG4-Me as a key component in lipid nanoparticle (LNP) formulations. Its ability to stabilize nucleic acids and enhance cellular uptake aligns with the urgent need for efficient gene delivery vectors. Moreover, the compound’s compatibility with click chemistry (e.g., azide-alkyne cycloaddition) enables rapid modular assembly of complex biomolecules, a feature highly valued in combinatorial chemistry.

Quality control of Me-PEG4-Me is paramount, with analytical techniques like HPLC and NMR spectroscopy ensuring batch-to-batch consistency. Suppliers often highlight ≥95% purity and low endotoxin levels to meet stringent regulatory standards for GMP-grade PEG derivatives. As the industry shifts toward continuous manufacturing, scalable synthesis methods for Me-PEG4-Me are being optimized to reduce costs and improve accessibility.

In summary, Me-PEG4-Me (CAS 143-24-8) exemplifies the intersection of chemistry and biotechnology, offering solutions for drug development, diagnostics, and advanced materials. Its adaptability to emerging trends—such as AI-driven drug discovery and bio-orthogonal chemistry—ensures its relevance in future scientific breakthroughs. For researchers seeking reliable PEGylation tools, this compound remains a cornerstone in modern synthetic and applied sciences.